Cas no 669080-88-0 (Benzaldehyde, 2-fluoro-4-methyl-5-(trifluoromethyl)-)

• Product Name: Benzaldehyde, 2-fluoro-4-methyl-5-(trifluoromethyl)-
• CAS No: 669080-88-0
• MF: C₉H₆F₄O
• MW: 206.136956691742
• MDL: MFCD27927223
• CID: 4125928
• PubChem ID: 23073232
• Update Time: 2025-04-24

Benzaldehyde, 2-fluoro-4-methyl-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-fluoro-4-methyl-5-(trifluoromethyl)-
• 2-Fluoro-4-methyl-5-(trifluoromethyl)benzaldehyde
• SCHEMBL3545867
• MFCD27927223
• AKOS037653672
• 669080-88-0
• JS-5301

• MDL： MFCD27927223
• Inchi： 1S/C9H6F4O/c1-5-2-8(10)6(4-14)3-7(5)9(11,12)13/h2-4H,1H3
• InChI Key： QUDGANWVUGJKDO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)C(=CC=1C)F)(F)F

Computed Properties

• Exact Mass: 206.03547746g/mol
• Monoisotopic Mass: 206.03547746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes